Cas no 69028-36-0 (Ethyl 3-bromo-5-nitrobenzoate)
Ethyl 3-bromo-5-nitrobenzoate structure
Product Name:Ethyl 3-bromo-5-nitrobenzoate
CAS No:69028-36-0
MF:C9H8BrNO4
MW:274.068121910095
CID:972949
Update Time:2023-08-02
Ethyl 3-bromo-5-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- HYDROGENATED VEGETABLE GLYCERIDES
- Ethyl 3-bromo-5-nitrobenzoate
- Benzoic acid, 3-bromo-5-nitro-, ethyl ester
- PubChem18784
- ethyl 5-bromo-3-nitrobenzoate
- CL8512
- 3-bromo-5-nitro-benzoic acid ethyl ester
- BC004410
- SY007496
- AB0026263
- W7889
- 3-BROMO-5-NITROBENZOIC ACID ETHYL ESTER
-
- Inchi: 1S/C9H8BrNO4/c1-2-15-9(12)6-3-7(10)5-8(4-6)11(13)14/h3-5H,2H2,1H3
- InChI Key: PUBVWGDKFHIPRR-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C(=O)OCC)C=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 253
- XLogP3: 3
- Topological Polar Surface Area: 72.1
Ethyl 3-bromo-5-nitrobenzoate Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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